Cas no 1804492-28-1 (6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid)

6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural versatility in synthetic chemistry. The presence of chloro, iodo, and difluoromethyl groups enhances its utility as a multifunctional intermediate for cross-coupling reactions, nucleophilic substitutions, and fluorinated compound synthesis. The acetic acid moiety further expands its applicability in derivatization or conjugation processes. This compound is particularly valuable in pharmaceutical and agrochemical research, where its distinct substitution pattern enables precise modifications for bioactive molecule development. Its stability and well-defined reactivity profile make it a reliable building block for complex heterocyclic frameworks.

6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid structure

1804492-28-1 structure

Product Name:6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid

CAS No:1804492-28-1

MF:C₈H₅ClF₂INO₂

MW:347.485080480576

CID:4867581

Update Time:2025-05-20

6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid
- Inchi： 1S/C8H5ClF2INO2/c9-5-2-4(12)3(1-6(14)15)7(13-5)8(10)11/h2,8H,1H2,(H,14,15)
- InChI Key： SYRFCODTDYEBPJ-UHFFFAOYSA-N
- SMILES： IC1C=C(N=C(C(F)F)C=1CC(=O)O)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
XLogP3: 2.6
Topological Polar Surface Area: 50.2

6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029052456-1g	6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid	1804492-28-1	97%	1g	$1,504.90	2022-04-02

6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236

Additional information on 6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid

Recent Advances in the Study of 6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid (CAS: 1804492-28-1)

6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid (CAS: 1804492-28-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, paving the way for its potential use in drug development.

The synthesis of 6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid involves a multi-step process that includes halogenation and carboxylation reactions. Researchers have optimized these steps to improve yield and purity, which are critical for its application in medicinal chemistry. The compound's stability under physiological conditions has also been a subject of investigation, with findings suggesting its suitability for further pharmacological studies.

In terms of biological activity, preliminary studies indicate that 6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid exhibits notable inhibitory effects on specific enzymatic pathways. For instance, it has been shown to interfere with the activity of certain kinases involved in inflammatory and oncogenic processes. These findings highlight its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

Further research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its bioactivity, providing insights into how modifications could enhance its efficacy and selectivity. Computational modeling and in vitro assays have been employed to validate these hypotheses, demonstrating the compound's binding affinity to target proteins.

Despite these promising results, challenges remain in the development of 6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 6-Chloro-2-(difluoromethyl)-4-iodopyridine-3-acetic acid represents a compelling area of research in chemical biology and drug discovery. Its unique structural properties and biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial to unlocking its full therapeutic potential and translating laboratory findings into clinical applications.